![molecular formula C11H16BNO3 B061664 4-Pivalamidophenylboronic acid CAS No. 182344-22-5](/img/structure/B61664.png)
4-Pivalamidophenylboronic acid
Overview
Description
4-Pivalamidophenylboronic acid, also known as 4-PAP, is an organic compound with a boron-containing moiety that has been used in research for its various properties and applications. 4-PAP is a useful reagent in organic synthesis, and it has been used in medicinal chemistry for the synthesis of various biologically active compounds. 4-PAP has also been used in various scientific research applications, including protein and peptide synthesis, as well as in the development of new drugs.
Scientific Research Applications
Pivalic acid has been used as a solvent in the aminolysis of poly-substituted 2-(nitroamino)pyrimidin-4(3Н)-one derivatives with arylamines, facilitating reactions that do not occur in other solvents or without solvent, with yields of 51–59% (Novakov et al., 2016).
Levamisole and 4-phenylimidazole, used as corrosion inhibitors of copper in sulfuric acid solution, were explored by electrochemical tests, morphology analysis, and theoretical calculations, demonstrating high corrosion inhibition efficiencies (Yan et al., 2020).
The SNAr displacement of 2-methylthio-4-pyrimidinones with various anilines in pivalic acid resulted in good to excellent yields, providing a method to query structure-activity relationships of functionalized pyrimidines (Maddess & Carter, 2012).
Phenylboronic acid-modified polyamidoamine has been used as a tumor-targeting carrier for delivering short GC-rich DNA, exhibiting strong anti-proliferative effects and suppressing cell migration and invasion in hepatocellular carcinoma cell line HepG2 (Yang et al., 2019).
Pivalic acid-assisted carbonylative Suzuki reactions using in situ generated nanopalladium system under ambient conditions showed high selectivity and yields, effectively suppressing undesired Suzuki coupling (Zhou, Wei, & Han, 2014).
Arylboronic acids, including phenylboronic acid, have been explored for the diol-specific chromatography of biomolecules and affinity purification of enzymes, highlighting their potential in bioanalytical chemistry (Soundararajan et al., 1989).
In the field of nanotechnology, phenylboronic acid-functionalized pyrene has been synthesized for self-assembling into hydrophilic nanorods, facilitating specific and efficient imaging of cell surface sialic acids and providing a method for simple and selective analysis in living cells and photodynamic therapy (Li & Liu, 2021).
Future Directions
While specific future directions for 4-Pivalamidophenylboronic acid are not available, boronic acids in general are increasingly utilized in diverse areas of research. They have been used in various areas ranging from biological labelling, protein manipulation and modification, separation, and the development of therapeutics .
properties
IUPAC Name |
[4-(2,2-dimethylpropanoylamino)phenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BNO3/c1-11(2,3)10(14)13-9-6-4-8(5-7-9)12(15)16/h4-7,15-16H,1-3H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORNCMGDXLWQRHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)NC(=O)C(C)(C)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20624782 | |
Record name | [4-(2,2-Dimethylpropanamido)phenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20624782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
182344-22-5 | |
Record name | B-[4-[(2,2-Dimethyl-1-oxopropyl)amino]phenyl]boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=182344-22-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [4-(2,2-Dimethylpropanamido)phenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20624782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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